Cas no 802918-42-9 (1-(5-hydroxy-5,6,7,8-tetrahydronaphthalen-1-yl)ethanone)
802918-42-9 structure
Product Name:1-(5-hydroxy-5,6,7,8-tetrahydronaphthalen-1-yl)ethanone
CAS No:802918-42-9
MF:C12H14O2
MW:190.238363742828
CID:2120262
PubChem ID:59700317
Update Time:2025-04-21
1-(5-hydroxy-5,6,7,8-tetrahydronaphthalen-1-yl)ethanone Chemical and Physical Properties
Names and Identifiers
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- 1-(5-hydroxy-5,6,7,8-tetrahydronaphthalen-1-yl)ethanone
- DB-290820
- SCHEMBL4802653
- 802918-42-9
-
- Inchi: 1S/C12H14O2/c1-8(13)9-4-2-6-11-10(9)5-3-7-12(11)14/h2,4,6,12,14H,3,5,7H2,1H3
- InChI Key: JIBOXEBZLBEUKJ-UHFFFAOYSA-N
- SMILES: OC1C2C=CC=C(C(C)=O)C=2CCC1
Computed Properties
- Exact Mass: 190.099379685Da
- Monoisotopic Mass: 190.099379685Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 224
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 37.3Ų
1-(5-hydroxy-5,6,7,8-tetrahydronaphthalen-1-yl)ethanone Related Literature
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Eunkyung Choi,Minjoo Ryu,Haeri Lee,Ok-Sang Jung Dalton Trans., 2017,46, 4595-4601
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Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
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Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
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Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
802918-42-9 (1-(5-hydroxy-5,6,7,8-tetrahydronaphthalen-1-yl)ethanone) Related Products
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